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Compound of Interest

Compound Name: 3-Vinylaniline

Cat. No.: B102275

An In-depth Technical Guide to the Safe Handling of 3-Vinylaniline

This guide provides comprehensive safety and handling precautions for 3-Vinylaniline (also
known as 3-Aminostyrene), intended for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and chemical
databases to ensure a thorough understanding of the associated hazards and mitigation
strategies.

Chemical Identification and Properties

3-Vinylaniline is a colorless to light yellow liquid utilized in the synthesis of fine chemicals,
functionalized polymers, pigments, and pharmaceuticals.[1] A summary of its key physical and
chemical properties is presented below.
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Property Value Reference
CAS Number 15411-43-5 [21[3114]
Molecular Formula CsHoN [2][4]
Molecular Weight 119.16 g/mol [2]
Appearance Colorless viscous liquid [5]

Boiling Point 212.46°C (rough estimate) [5]

Density 1.051 g/mL at 25°C [2]

Flash Point 98.9°C (closed cup) [6]
Refractive Index n20/D 1.611 [2]

Storage Temperature 2-8°C [2]

Hazard Identification and Classification

3-Vinylaniline is classified as a hazardous substance. The following table summarizes its

hazard statements and classifications according to the Globally Harmonized System (GHS).

Hazard Class

GHS Classification

Hazard Statement

Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation

Serious Eye Damage/Eye ] H319: Causes serious eye
o Eye Irrit. 2 o

[rritation irritation

Specific Target Organ Toxicity - H335: May cause respirator
p g g y STOT SE 3 y p y

Single Exposure

irritation

Signal Word: Warning[6]
Hazard Pictogram:[3]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 3-
Vinylaniline to minimize exposure and ensure personal safety.

PPE Type Specifications Reference

Safety glasses with side-
) shields conforming to EN166
Eye/Face Protection [5]
or NIOSH approved eye

protection.

Chemical-resistant gloves
Skin Protection (inspected prior to use), and [5]

impervious clothing.

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges as a
Respiratory Protection backup to engineering [5]

controls. If the respirator is the

sole means of protection, use

a full-face supplied air

respirator.
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Assess Risk of Exposure
(e, quantity, duration, ventilation)

Select Appropriate PPE

Eye/Face Protection: Hand Protection Body Protection:
Safety glasses with side-shields (EN166/NIOSH) Chemical-resistant gloves mpervious lab coat or c

lothing

Inspect PPE for damage before use

ccccc

Proceed with Handling Procedure

Doff PPE carefully to avoid contamination

Dispose of contaminated PPE as hazardous waste

Click to download full resolution via product page

First Aid Response Protocol
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Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup and containment.
e Immediate Actions:

o Evacuate personnel from the immediate area. [5] * Ensure adequate ventilation. [5] * Wear
appropriate personal protective equipment, including respiratory protection. [5] * Prevent
the spill from entering drains. [5]2. Containment and Cleanup:

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

o Soak up the material and collect it into a suitable, closed container for disposal. [5]3. Post-
Cleanup:

o Dispose of the waste as hazardous waste. [5] * Decontaminate the spill area.

The logical flow for responding to a chemical spill is outlined in the diagram below.
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Spill of 3-Vinylaniline Occurs

Assess Spill Size and Risk

Evacuate Area

Notify Safety Personnel

Y

Don Appropriate PPE
(including respiratory protection)

l

Contain Spill with Inert Absorbent

l

Collect Absorbed Material into
Sealed Hazardous Waste Container

l

Decontaminate Spill Area

l

Dispose of Waste via
Licensed Disposal Company

Click to download full resolution via product page

Chemical Spill Response Workflow
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. [5]* Specific Hazards: Hazardous decomposition products formed under fire
conditions include carbon oxides and nitrogen oxides (NOx). [5]* Protective Equipment:
Wear a self-contained breathing apparatus for firefighting if necessary. [5]

Disposal Considerations

Dispose of 3-Vinylaniline and its contaminated packaging as hazardous waste. [5]Offer
surplus and non-recyclable solutions to a licensed disposal company. [5]Do not let the product
enter drains. [5]

Toxicological Information

While comprehensive toxicological data is not available, 3-Vinylaniline is known to cause skin
and eye irritation and may cause respiratory irritation upon inhalation. [3][5]No component of
this product at levels greater than or equal to 0.1% is identified as a probable, possible, or
confirmed human carcinogen by IARC. [5]

Signaling and Metabolic Pathways

Currently, there is no available information in the reviewed literature regarding the specific
signaling or metabolic pathways of 3-Vinylaniline in biological systems. Further research is
required to elucidate its toxicological and metabolic fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Vinylaniline synthesis - chemicalbook [chemicalbook.com]
e 2. 3-Vinylaniline KOH inhibitor, 97 15411-43-5 [sigmaaldrich.com]
e 3. 3-Aminostyrene | CBHON | CID 4260041 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.benchchem.com/product/b102275?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.benchchem.com/product/b102275?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminostyrene
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.benchchem.com/product/b102275?utm_src=pdf-body
https://www.benchchem.com/product/b102275?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/3-aminostyrene.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/560839
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminostyrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4.15411-43-5 CAS MSDS (3-Vinylaniline) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

5. chemicalbook.com [chemicalbook.com]

6. 3-Vinylaniline KOH inhibitor, 97 15411-43-5 [sigmaaldrich.com]
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vinylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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